Cas no 66178-06-1 ((2S)-4-(benzyloxy)-2-hydroxy-4-oxobutanoic acid)

• Product Name: (2S)-4-(benzyloxy)-2-hydroxy-4-oxobutanoic acid
• CAS No: 66178-06-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1704433
• PubChem ID: 3050318
• Update Time: 2025-04-21

(2S)-4-(benzyloxy)-2-hydroxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(benzyloxy)-2-hydroxy-4-oxobutanoic acid
• (2S)-2-hydroxy-4-oxo-4-phenylmethoxybutanoic acid
• DTXSID20216363
• (S)-alpha-Benzylmalic acid
• EN300-1132062
• (S)-3-(benzyloxycarbonyl)-2-hydroxypropanoic acid
• 66178-06-1
• Butanedioic acid, hydroxy-, 4-(phenylmethyl) ester, (S)-
• Benzyl alpha-(S)-malate
• 4-(Phenylmethyl) (S)-hydroxybutanedioate
• IBFHVVYOZSCYNN-VIFPVBQESA-N
• (2S)-4-(BENZYLOXY)-2-HYDROXY-4-OXOBUTANOICACID
• Butanedioic acid, 2-hydroxy-, 4-(phenylmethyl) ester, (2S)-
• (S)-4-(Benzyloxy)-2-hydroxy-4-oxobutanoic acid
• G74131
• SCHEMBL3062373

• Inchi： 1S/C11H12O5/c12-9(11(14)15)6-10(13)16-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2,(H,14,15)/t9-/m0/s1
• InChI Key： IBFHVVYOZSCYNN-VIFPVBQESA-N
• SMILES： O(C(C[C@@H](C(=O)O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls